Cas no 66717-58-6 (3,4-diaminobenzamidine;hydrochloride)

3,4-diaminobenzamidine;hydrochloride structure
66717-58-6 structure
Product Name:3,4-diaminobenzamidine;hydrochloride
CAS No:66717-58-6
MF:C7H11ClN4
MW:186.64203953743
MDL:MFCD26142241
CID:395905
PubChem ID:22125532
Update Time:2025-11-06

3,4-diaminobenzamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, 3,4-diamino-, monohydrochloride
    • 3,4-Diaminobenzimidamide hydrochloride
    • 3,4-Diaminobenzenecarboximidamide hydrochloride
    • 3,4-diaminobenzamidine-hcl
    • 3,4-diaminobenzamidine HCl
    • NALOATHCWHOMCS-UHFFFAOYSA-N
    • 3,4-diaminobenzamidine hydrochloride
    • 3,4-Diaminobenzenecarboximidamide HCl
    • 3,4-diamino-benzamidine hydrochloride
    • 3, 4-diaminobenzamidine hydrochloride
    • AM82980
    • 3,4-diaminobenzamidine monohydrochloride
    • 3,4-diaminobenzamidine mono hydrochloride
    • 4-amidino-1,2-phenylenediamine hydrochloride
    • 3,4-diaminobenzamidine;hydrochloride
    • 3,4-DIAMINOBENZENE-1-CARBOXIMIDAMIDE HYDROCHLORIDE
    • 66717-58-6
    • SCHEMBL1303376
    • CS-0188401
    • MFCD26142241
    • 3,4-diaminobenzenecarboximidamide;hydrochloride
    • P20972
    • 3,4-Diaminobenzimidamidehydrochloride
    • BS-49589
    • MDL: MFCD26142241
    • Inchi: 1S/C7H10N4.ClH/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3H,8-9H2,(H3,10,11);1H
    • InChI Key: NALOATHCWHOMCS-UHFFFAOYSA-N
    • SMILES: Cl.NC1C=C(C(=N)N)C=CC=1N

Computed Properties

  • Exact Mass: 186.0672241g/mol
  • Monoisotopic Mass: 186.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102

3,4-diaminobenzamidine;hydrochloride Pricemore >>

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